Cas no 2223049-66-7 (4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester)

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyrimidine and furan heterocyclic structure enhances reactivity in forming carbon-carbon bonds, particularly in pharmaceutical and materials science applications. The pinacol ester group improves stability, facilitating handling and storage under ambient conditions. This compound exhibits excellent compatibility with diverse aryl halides, enabling efficient synthesis of complex biaryl structures. Its well-defined crystalline form ensures consistent performance in catalytic systems. The product is particularly valuable for constructing conjugated systems in optoelectronic materials and bioactive molecules, offering precise control in modular synthetic routes.

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester structure

2223049-66-7 structure

Product Name:4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester

CAS No:2223049-66-7

MF:C₁₄H₁₇BN₂O₃

MW:272.11

CID:5143360

Update Time:2025-10-28

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester
- Inchi： 1S/C14H17BN2O3/c1-13(2)14(3,4)20-15(19-13)12-5-10(8-18-12)11-6-16-9-17-7-11/h5-9H,1-4H3
- InChI Key： WSODQQYINWZURF-UHFFFAOYSA-N
- SMILES： C1=NC=C(C2C=C(B3OC(C)(C)C(C)(C)O3)OC=2)C=N1

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P907951-5mg	4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester	2223049-66-7	95%	5mg	￥828.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P907951-25mg	4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester	2223049-66-7	95%	25mg	￥2,430.00	2022-01-12

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Additional information on 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester

4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester: A Comprehensive Overview

The compound 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester, with the CAS registry number 2223049-66-7, is a significant molecule in the field of organic chemistry and materials science. This compound is widely recognized for its role in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical agents. The structure of this compound is characterized by a pyrimidine ring fused with a furan moiety, which provides unique electronic properties and reactivity.

Recent advancements in the field have highlighted the importance of this compound in the development of novel materials for optoelectronic applications. Researchers have demonstrated that the incorporation of 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester into polymer frameworks can significantly enhance their conductivity and stability under harsh conditions. This makes it a promising candidate for use in flexible electronics and energy storage devices.

In addition to its material science applications, this compound has also garnered attention in the pharmaceutical industry. Studies have shown that derivatives of 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester exhibit potent anti-inflammatory and antioxidant properties, making them potential leads for drug development. Collaborative efforts between academic institutions and pharmaceutical companies have been directed toward optimizing its bioavailability and efficacy.

The synthesis of 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester involves a series of well-established organic reactions, including Suzuki-Miyaura coupling and Stille coupling processes. These methods allow for precise control over the molecular structure, enabling researchers to tailor the compound's properties for specific applications. Recent innovations in catalytic systems have further streamlined its production, reducing costs and improving scalability.

From an environmental perspective, the use of 4-(Pyrimidin-5-yl)furan-2-boronic acid pinacol ester in green chemistry has been explored as a sustainable alternative to traditional synthetic routes. Its ability to participate in metal-free cross-coupling reactions has been particularly advantageous, aligning with global efforts to minimize waste and reduce reliance on hazardous reagents.

In conclusion, 4-(Pyrimidin-5-yllfuran-2-boronic acid pinacol ester stands as a versatile and multifunctional compound with applications spanning materials science, pharmaceuticals, and green chemistry. Its continued exploration will undoubtedly contribute to groundbreaking innovations across these disciplines, solidifying its position as a cornerstone in modern chemical research.